Cas no 1807110-43-5 (5-Bromo-2-methyl-3-nitrobenzoyl chloride)
5-Bromo-2-methyl-3-nitrobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-2-methyl-3-nitrobenzoyl chloride
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- Inchi: 1S/C8H5BrClNO3/c1-4-6(8(10)12)2-5(9)3-7(4)11(13)14/h2-3H,1H3
- InChI Key: SKMDLANTFDUPHM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)Cl)C(C)=C(C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 256
- XLogP3: 3.3
- Topological Polar Surface Area: 62.9
5-Bromo-2-methyl-3-nitrobenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014659-250mg |
5-Bromo-2-methyl-3-nitrobenzoyl chloride |
1807110-43-5 | 97% | 250mg |
499.20 USD | 2021-07-05 | |
| Alichem | A010014659-500mg |
5-Bromo-2-methyl-3-nitrobenzoyl chloride |
1807110-43-5 | 97% | 500mg |
806.85 USD | 2021-07-05 | |
| Alichem | A010014659-1g |
5-Bromo-2-methyl-3-nitrobenzoyl chloride |
1807110-43-5 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
5-Bromo-2-methyl-3-nitrobenzoyl chloride Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 5-Bromo-2-methyl-3-nitrobenzoyl chloride
Introduction to 5-Bromo-2-methyl-3-nitrobenzoyl chloride (CAS No. 1807110-43-5)
5-Bromo-2-methyl-3-nitrobenzoyl chloride, with the CAS number 1807110-43-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromine atom, a methyl group, and a nitro group attached to a benzoyl chloride framework. These functional groups endow the compound with a range of chemical properties that make it valuable for various applications.
The molecular formula of 5-Bromo-2-methyl-3-nitrobenzoyl chloride is C9H6BrNO3Cl, and its molecular weight is approximately 264.00 g/mol. The compound is typically a white to off-white solid at room temperature and is highly reactive due to the presence of the chlorocarbonyl group. This reactivity makes it an excellent starting material for the synthesis of more complex organic molecules, particularly those used in pharmaceuticals and agrochemicals.
In recent years, significant advancements have been made in understanding the synthetic pathways and applications of 5-Bromo-2-methyl-3-nitrobenzoyl chloride. One notable area of research involves its use as an intermediate in the synthesis of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of new anti-inflammatory agents. The bromine and nitro groups provide key functionalities that can be further modified to enhance pharmacological activity and selectivity.
The synthetic versatility of 5-Bromo-2-methyl-3-nitrobenzoyl chloride has also been leveraged in the synthesis of advanced materials. Researchers at the University of California, Berkeley, have explored its use in the preparation of functional polymers with unique electronic and optical properties. These polymers have potential applications in areas such as organic electronics and photovoltaic devices.
In addition to its synthetic applications, 5-Bromo-2-methyl-3-nitrobenzoyl chloride has been studied for its potential as a building block in the development of new catalysts. A recent study published in the Journal of Catalysis demonstrated that this compound can be used to create highly efficient catalysts for various chemical reactions, including hydrogenation and oxidation processes. The presence of the bromine and nitro groups allows for fine-tuning of the catalyst's activity and selectivity, making it a valuable tool in green chemistry initiatives.
The safety and handling of 5-Bromo-2-methyl-3-nitrobenzoyl chloride are critical considerations for researchers working with this compound. Due to its reactivity, it should be handled with care, using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. It is also important to store it in a cool, dry place away from incompatible materials to prevent unwanted reactions.
In conclusion, 5-Bromo-2-methyl-3-nitrobenzoyl chloride (CAS No. 1807110-43-5) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and catalysis. Its unique chemical structure and reactivity make it an essential tool for scientists working in these fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and importance.
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